3-Chloro-2,6-dinitropyridine
Overview
Description
3-Chloro-2,6-dinitropyridine is a useful research compound. Its molecular formula is C5H2ClN3O4 and its molecular weight is 203.54 g/mol. The purity is usually 95%.
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Scientific Research Applications
Explosives and Energetic Materials : The energetic monoanionic salts of derivatives like 3,5-Dinitropyridin-2-ol (DNP) show potential for use in explosives due to their promising properties with certain cations (Ghule, Srinivas, & Muralidharan, 2013). Compounds like aminonitropyridines and their N-oxides also show high density, thermal and chemical stability, and explosive insensitivity, making them candidates for new insensitive energetic materials (Hollins, Merwin, Nissan, Wilson, & Gilardi, 1996).
Coordination Chemistry and Sensing : Derivatives like 2,6-bis(pyrazolyl)pyridines have potential applications in biological sensing and in iron complexes, which exhibit unusual spin-state transitions (Halcrow, 2005).
Organic Synthesis and Reaction Studies : Research has explored the reaction mechanisms of 3-Chloro-2,6-dinitropyridine with various agents, providing insights into nucleophilic substitution, hydrogen bonding, and elimination-addition mechanisms. These studies have implications for synthesizing various derivatives and understanding their reaction activities (Hegazy, Fattah, Hamed, & Sharaf, 2000; Hamed, 1997; Asghar, 2013).
Material Science : The synthesis of derivatives like 2-substituted 6,8-dinitro[1,2,4]triazolo[1,5-a]pyridines from this compound has been studied, contributing to the development of new materials (Rusinov, Mikhailov, & Chupakhin, 1999).
Spectroscopic Analysis : Density functional theory calculations have been used to predict the vibrational spectra of compounds like 2-chloro-3,5-dinitropyridine, aiding in spectroscopic analysis (Krishnakumar, Dheivamalar, Xavier, & Balachandran, 2006).
Pharmaceuticals and Fungicides : Research into the structure and interactions of derivatives such as fluazinam, a fungicide, contributes to the pharmaceutical and agricultural industries (Jeon, Kim, Lee, & Kim, 2013).
Safety and Hazards
Mechanism of Action
- The primary targets of 3-Chloro-2,6-dinitropyridine are not explicitly documented in the available literature. However, we know that it belongs to the class of pyridine-based heterocyclic compounds, which often interact with various biological receptors and enzymes .
Target of Action
Biochemical Pathways
Biochemical Analysis
Biochemical Properties
It is known that nitropyridines, a group of compounds to which 3-Chloro-2,6-dinitropyridine belongs, can participate in various biochemical reactions
Cellular Effects
It is known that nitropyridines can have various effects on cells, including influencing cell function, cell signaling pathways, gene expression, and cellular metabolism
Molecular Mechanism
Nitropyridines can exert their effects at the molecular level through various mechanisms, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression
Properties
IUPAC Name |
3-chloro-2,6-dinitropyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H2ClN3O4/c6-3-1-2-4(8(10)11)7-5(3)9(12)13/h1-2H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZXEQNAJFLDCBQY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC(=C1Cl)[N+](=O)[O-])[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H2ClN3O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10382804 |
Source
|
| Record name | 3-chloro-2,6-dinitropyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10382804 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
203.54 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
101079-67-8 |
Source
|
| Record name | 3-Chloro-2,6-dinitropyridine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=101079-67-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-chloro-2,6-dinitropyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10382804 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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